Cas no 920339-27-1 (Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-)
920339-27-1 structure
Product Name:Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-
CAS No:920339-27-1
MF:C11H14BrNO
MW:256.138962268829
CID:757169
PubChem ID:41156897
Update Time:2025-04-19
Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)-
- (2S)-2-bromo-3-methyl-N-phenylbutanamide
- DTXSID70654650
- 920339-27-1
-
- Inchi: 1S/C11H14BrNO/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)/t10-/m0/s1
- InChI Key: UQQHXKRPBKQRLO-JTQLQIEISA-N
- SMILES: Br[C@H](C(NC1C=CC=CC=1)=O)C(C)C
Computed Properties
- Exact Mass: 255.02588g/mol
- Monoisotopic Mass: 255.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.1Ų
Butanamide, 2-bromo-3-methyl-N-phenyl-, (2S)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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